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Compound of Interest

Compound Name: 2-(Benzyloxy)acetyl chloride
CAS No.: 19810-31-2
Cat. No.: B009325
. J

In the landscape of modern organic synthesis, 2-(Benzyloxy)acetyl chloride (CAS No. 19810-
31-2) emerges as a pivotal building block, particularly within the realms of pharmaceutical and
materials science. This bifunctional molecule, characterized by a reactive acetyl chloride moiety
and a stabilizing benzyloxy group, serves primarily as a potent acylating agent.[1] Its utility is
rooted in its ability to readily engage with a wide array of nucleophiles to forge new carbon-
heteroatom bonds, a fundamental transformation in the construction of complex molecular
architectures.[1][2]

The presence of the benzyloxy group imparts several advantageous properties. It enhances
the compound's solubility in common organic solvents and offers a strategic site for
deprotection, revealing a primary alcohol for subsequent synthetic manipulations.[1] This guide
provides an in-depth exploration of the chemical properties, synthesis, reactivity, and
applications of 2-(Benzyloxy)acetyl chloride, offering field-proven insights for researchers and
drug development professionals.

Core Physicochemical and Safety Profile

A thorough understanding of a reagent's physical properties and safety hazards is a
prerequisite for its effective and safe utilization in any experimental setting.

Physicochemical Data
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The essential properties of 2-(Benzyloxy)acetyl chloride are summarized below, providing a
quick reference for experimental design.

Property Value Reference(s)
Molecular Formula CoHoCIO2 [2][3]
Molecular Weight 184.62 g/mol [2][3]
Appearance Colorless to pale yellow liquid [1114]

Density 1.17-1.2 g/lcm3 at 25 °C [2][3]

Boiling Point 81-87 °C at 0.2-0.5 mmHg [2][3][5]

Flash Point >110 °C (>230 °F) [2][3][5]
Refractive Index ~1.523 at 20 °C [21[31[5]

Soluble in organic solvents
Solubility (e.g., DCM, ether); reacts with [1]

water.

Refrigerated (0-10°C) under an
Storage , [2][4]1[5][6]
inert gas atmosphere.

Stability and Handling Considerations

2-(Benzyloxy)acetyl chloride is highly sensitive to moisture and, to a lesser extent, heat.[1][4]
[5] Hydrolysis upon contact with water or atmospheric moisture leads to the formation of the
parent 2-(benzyloxy)acetic acid and corrosive hydrogen chloride gas.[1][7] Therefore, stringent
anhydrous conditions are paramount during storage and handling.

Safety Profile: This compound is classified as corrosive and can cause severe skin burns and
eye damage.[4][5][8] It is also corrosive to metals.[4][5]

o GHS Hazard Statements: H314 (Causes severe skin burns and eye damage), H290 (May be
corrosive to metals).[4][5]

o Precautionary Measures: Always handle in a well-ventilated fume hood.[8][9] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
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goggles, and a lab coat.[4][5][10] Ensure an emergency eyewash station and safety shower
are readily accessible.[10]

Synthesis and Purification: A Validated Protocol

The most reliable and widely adopted method for preparing 2-(benzyloxy)acetyl chloride is
through the chlorination of its parent carboxylic acid, 2-(benzyloxy)acetic acid.[2] This
transformation is typically achieved using an excess of a chlorinating agent, with thionyl
chloride (SOCI2) being the reagent of choice due to the volatile nature of its byproducts (SOz
and HCI), which simplifies purification.

Experimental Protocol: Synthesis from 2-
(Benzyloxy)acetic Acid

This protocol describes a self-validating system for the laboratory-scale synthesis of 2-
(benzyloxy)acetyl chloride.

o Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a drying tube (filled with CaClz) under an inert atmosphere (e.g., nitrogen or
argon). All glassware must be oven-dried to eliminate moisture.

o Reagent Addition: Charge the flask with 2-(benzyloxy)acetic acid (1.0 eq). Add an excess of
thionyl chloride (SOCIz, typically 2.0-3.0 eq) to the flask. A few drops of anhydrous N,N-
dimethylformamide (DMF) can be added as a catalyst.

o Reaction: The reaction mixture is gently heated to reflux (the boiling point of thionyl chloride
is ~76 °C). The progress of the reaction can be monitored by the cessation of gas evolution
(SO2 and HCI). The reaction is typically complete within 2-4 hours.

e Workup and Purification: After cooling to room temperature, the excess thionyl chloride is
carefully removed by distillation, followed by vacuum distillation to yield the pure 2-
(benzyloxy)acetyl chloride as a colorless to pale yellow liquid.[2]
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Caption: Workflow for the synthesis of 2-(Benzyloxy)acetyl chloride.

Reactivity and Mechanistic Insights

The synthetic utility of 2-(benzyloxy)acetyl chloride is dictated by the high electrophilicity of its
carbonyl carbon. The adjacent, highly electronegative oxygen and chlorine atoms strongly
withdraw electron density, rendering this carbon highly susceptible to nucleophilic attack.[11]

The Nucleophilic Acyl Substitution Mechanism
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Reactions involving 2-(benzyloxy)acetyl chloride proceed via a well-established nucleophilic
acyl substitution pathway, often referred to as an addition-elimination mechanism.[11]

o Addition Step: A nucleophile (Nu:) attacks the electrophilic carbonyl carbon, breaking the
C=0 pi bond and forming a tetrahedral intermediate.

o Elimination Step: The tetrahedral intermediate collapses, reforming the C=0 double bond

and expelling the chloride ion, which is an excellent leaving group.
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Caption: Key application pathways for 2-(Benzyloxy)acetyl chloride.

Conclusion

2-(Benzyloxy)acetyl chloride is a highly reactive and versatile chemical intermediate whose
value is firmly established in organic synthesis. Its utility as a potent acylating agent, combined
with the strategic presence of a removable benzyloxy protecting group, provides chemists with
a powerful tool for constructing complex molecules. From the synthesis of life-saving antibiotics
to the development of novel materials, its impact is significant. A comprehensive understanding
of its chemical properties, reactivity, and handling requirements, as detailed in this guide, is
essential for harnessing its full synthetic potential in a safe and efficient manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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